Cas no 2143338-36-5 (5-(1-hydroxyhex-4-yn-2-yl)aminofuran-2-carboxylic acid)

• Product Name: 5-(1-hydroxyhex-4-yn-2-yl)aminofuran-2-carboxylic acid
• CAS No: 2143338-36-5
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6036424
• PubChem ID: 165524572
• Update Time: 2025-05-19

5-(1-hydroxyhex-4-yn-2-yl)aminofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-hydroxyhex-4-yn-2-yl)aminofuran-2-carboxylic acid
• EN300-1450109
• 2143338-36-5
• 5-[(1-hydroxyhex-4-yn-2-yl)amino]furan-2-carboxylic acid

• Inchi： 1S/C11H13NO4/c1-2-3-4-8(7-13)12-10-6-5-9(16-10)11(14)15/h5-6,8,12-13H,4,7H2,1H3,(H,14,15)
• InChI Key： UONDNRLOZGEYAG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1NC(CO)CC#CC

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 5-(1-hydroxyhex-4-yn-2-yl)aminofuran-2-carboxylic acid

Introduction to 5-(1-hydroxyhex-4-yn-2-yl)aminofuran-2-carboxylic acid (CAS No. 2143338-36-5)

5-(1-hydroxyhex-4-yn-2-yl)aminofuran-2-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, characterized by a conjugated system of furan and hexynyl moieties, presents unique opportunities for functionalization and derivatization, making it a valuable intermediate in the development of novel therapeutic agents. The compound’s CAS number, 2143338-36-5, serves as a unique identifier, facilitating its recognition and documentation in scientific literature and industrial applications.

The structural framework of 5-(1-hydroxyhex-4-yn-2-yl)aminofuran-2-carboxylic acid consists of a furan ring substituted with an amino group at the 2-position and a hexynyl chain linked to the 1-position via a hydroxyl group. This configuration introduces both electrophilic and nucleophilic centers, enabling diverse chemical transformations. The presence of the triple bond in the hexynyl group further enhances its reactivity, making it susceptible to various coupling reactions such as Sonogashira coupling, which is widely employed in constructing carbon-carbon bonds in organic synthesis.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their broad spectrum of biological activities. 5-(1-hydroxyhex-4-yn-2-yl)aminofuran-2-carboxylic acid has been explored as a precursor in the synthesis of bioactive molecules, particularly those targeting inflammatory and infectious diseases. Its ability to undergo selective modifications allows for the creation of derivatives with enhanced pharmacological properties. For instance, researchers have investigated its potential as a scaffold for developing nonsteroidal anti-inflammatory drugs (NSAIDs), leveraging its structural similarity to known therapeutic agents.

One of the most compelling aspects of 5-(1-hydroxyhex-4-yn-2-yl)aminofuran-2-carboxylic acid is its utility in constructing complex molecular architectures through cross-coupling reactions. The hexynyl group provides an ideal platform for palladium-catalyzed reactions, enabling the introduction of aryl or vinyl groups at various positions. This flexibility has been exploited in the synthesis of kinase inhibitors, which are critical in treating cancers and other chronic diseases. Furthermore, the hydroxyl group can be oxidized to an aldehyde or carboxylic acid, expanding the compound’s synthetic utility.

Advances in computational chemistry have also played a pivotal role in understanding the reactivity and pharmacokinetics of 5-(1-hydroxyhex-4-yn-2-yl)aminofuran-2-carboxylic acid. Molecular modeling studies have revealed that its conformational flexibility allows it to interact with biological targets in multiple ways, enhancing its potential as a lead compound. These insights have guided experimental efforts toward optimizing its binding affinity and metabolic stability. Additionally, green chemistry principles have been integrated into its synthesis, emphasizing solvent-free reactions and catalytic methods to minimize environmental impact.

The compound’s significance extends beyond academic research; it has been patented and licensed by several pharmaceutical companies for further development. One notable application is its use as an intermediate in producing protease inhibitors, which are essential for treating viral infections such as HIV and hepatitis C. The ability to modify its structure has allowed researchers to fine-tune its properties, resulting in derivatives with improved efficacy and reduced side effects. This underscores the importance of 5-(1-hydroxyhex-4-yn-2-yl)aminofuran-2-carboxylic acid in drug discovery pipelines.

Recent studies have also highlighted its role in material science applications beyond pharmaceuticals. The conjugated system in its structure makes it a candidate for organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The ability to tune its electronic properties through functionalization opens up possibilities for developing novel optoelectronic materials with enhanced performance. Such interdisciplinary applications demonstrate the versatility of 5-(1-hydroxyhex-4-yn-2-yll)aminofuran carboxylic acid.

In conclusion,5-(1-hydroxyhex 4 yn 2 yl)aminofuran carboxylic acid (CAS No. 2143338 36 5) is a multifaceted compound with significant potential in pharmaceuticals and materials science Its unique structural features enable diverse chemical transformations making it a valuable building block for drug discovery Additionally advances in computational methods have enhanced our understanding of its reactivity and biological interactions These factors collectively position it as a cornerstone molecule in modern chemical research